Cas no 60828-39-9 ((2,2'-Bipyridine)bis(1,10-phenanthroline)ruthenium(2+) bis(hexafluorophosphate))

• Product Name: (2,2'-Bipyridine)bis(1,10-phenanthroline)ruthenium(2+) bis(hexafluorophosphate)
• CAS No: 60828-39-9
• MF: C₃₄H₂₄F₁₂N₆P₂Ru
• MW: 0
• MDL: MFCD34593527
• CID: 5039609
• PubChem ID: 15763397
• Update Time: 2025-06-08

(2,2'-Bipyridine)bis(1,10-phenanthroline)ruthenium(2+) bis(hexafluorophosphate) Chemical and Physical Properties

Names and Identifiers

• (2,2'-Bipyridine)bis(1,10-phenanthroline)ruthenium(2+) bis(hexafluorophosphate)
• AKOS040767855
• 60828-39-9
• 1,10-phenanthroline;2-(2-pyridyl)pyridine;ruthenium(2+);dihexafluorophosphate

• MDL： MFCD34593527
• Inchi： InChI=1S/2C12H8N2.C10H8N2.2F6P.Ru/c2*1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;1-3-7-11-9(5-1)10-6-2-4-8-12-10;2*1-7(2,3,4,5)6;/h2*1-8H;1-8H;;;/q;;;2*-1;+2
• InChI Key： KKKZUCWIHLMYSK-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC2=C(C3=C(C=CC=N3)C=C2)N=C1.C1=CC2=C(C3=C(C=CC=N3)C=C2)N=C1.F[P-](F)(F)(F)(F)F.F[P-](F)(F)(F)(F)F.[Ru+2]

Computed Properties

• Exact Mass: 908.038947g/mol
• Monoisotopic Mass: 908.038947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 55
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3Ų

Additional information on (2,2'-Bipyridine)bis(1,10-phenanthroline)ruthenium(2+) bis(hexafluorophosphate)

Ruthenium Complex with (2,2'-Bipyridine) and 1,10-Phenanthroline Ligands: A Comprehensive Overview

The compound with CAS No. 60828-39-9, commonly referred to as (2,2'-bipyridine)bis(1,10-phenanthroline)ruthenium(II) bis(hexafluorophosphate), is a highly studied coordination complex in the field of inorganic chemistry. This compound is notable for its unique electronic properties and its applications in various fields such as electrochemistry, photovoltaics, and catalysis. The ruthenium(II) center in this complex plays a pivotal role in its reactivity and stability, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of this ruthenium complex in energy-related applications. For instance, researchers have explored its use as an electrocatalyst in hydrogen evolution reactions (HER), where the bipyridine and phenanthroline ligands enhance the catalytic activity by stabilizing the metal center and facilitating electron transfer. The hexafluorophosphate counterion also contributes to the overall stability of the complex by providing a strong electrostatic environment around the ruthenium center.

In addition to its catalytic applications, this compound has shown promise in photovoltaic devices. The absorption properties of the ruthenium-based complex make it a suitable candidate for dye-sensitized solar cells (DSSCs). The combination of bipyridine and phenanthroline ligands allows for fine-tuning of the absorption spectrum, enabling better light harvesting efficiency. Recent advancements in this area have focused on optimizing the ligand structure to further enhance the photovoltaic performance of these devices.

The synthesis of this compound typically involves a stepwise approach where the ruthenium precursor is coordinated with the bipyridine and phenanthroline ligands under controlled conditions. The choice of solvent and reaction conditions significantly influences the yield and purity of the final product. Researchers have also explored alternative synthetic routes to improve scalability and reduce production costs, which are critical factors for industrial applications.

Another area of active research is the use of this ruthenium complex in biological systems. Studies have shown that the ruthenium-based complex can act as a photosensitizer in photodynamic therapy (PDT), where it generates reactive oxygen species upon light irradiation. The bipyridine ligands enhance the stability of the excited state, making this complex a potential candidate for targeted cancer therapy. However, further studies are required to fully understand its biocompatibility and efficacy in vivo.

From a structural perspective, the geometry of this compound is predominantly octahedral due to the coordination number six around the ruthenium center. The bipyridine ligands occupy two positions each, while each phenanthroline ligand occupies two positions as well. This arrangement creates a rigid framework that stabilizes the metal center and prevents unwanted side reactions. Computational studies have provided valuable insights into the electronic structure and bonding interactions within this complex.

Looking ahead, there is significant potential for further development of this ruthenium complex in emerging fields such as energy storage and conversion. Its ability to act as both an electrocatalyst and a photosensitizer makes it a versatile material with wide-ranging applications. Collaborative efforts between chemists, materials scientists, and engineers will be essential to unlock its full potential and bring it closer to real-world applications.